![molecular formula C9H8N4O2S2 B2692866 5-Methyl-5H-pyrimido[5,4-c]thieno[2,3-e][1,2]-thiazin-2-amine 6,6-dioxide CAS No. 952949-12-1](/img/structure/B2692866.png)
5-Methyl-5H-pyrimido[5,4-c]thieno[2,3-e][1,2]-thiazin-2-amine 6,6-dioxide
Description
5-Methyl-5H-pyrimido[5,4-c]thieno[2,3-e][1,2]thiazin-2-amine 6,6-dioxide (MPMT) is a heterocyclic compound that has recently become a subject of scientific research due to its potential applications in the fields of medicine and biochemistry. MPMT is a unique molecule that has a wide range of properties, and its synthesis and structure have been studied extensively.
Scientific Research Applications
Antimicrobial Activity
Some derivatives of pyrimidothienopyridazine, which is structurally similar to the compound , have been evaluated for their antimicrobial activity . These compounds showed promising inhibitory activity against Gram-positive bacteria, and some derivatives also showed potent inhibition against fungi .
Antituberculosis Activity
Pyridazine and its fused heterocyclic derivatives, including pyrimidothienopyridazine, have been reported to possess antituberculosis activity . This suggests that the compound might also have potential in this area.
Antifungal Activity
In addition to their antimicrobial activity, some pyrimidothienopyridazine derivatives have also shown antifungal activity . This indicates that the compound could potentially be used in the treatment of fungal infections.
Anticancer Activity
Compounds related to pyrimidothienopyridazine have been reported to possess anticancer activity . This suggests that the compound might also have potential applications in cancer treatment.
Herbicidal Activity
Pyridazine and its fused heterocyclic derivatives have been reported to possess herbicidal activity . This suggests that the compound might also have potential applications in agriculture as a herbicide.
Plant Growth Regulators and Crop Protecting Agents
Some compounds related to pyrimidothienopyridazine have been used as plant growth regulators and crop protecting agents . This indicates that the compound could potentially be used in these areas.
properties
IUPAC Name |
8-methyl-7,7-dioxo-3,7λ6-dithia-8,11,13-triazatricyclo[7.4.0.02,6]trideca-1(13),2(6),4,9,11-pentaen-12-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N4O2S2/c1-13-5-4-11-9(10)12-7(5)8-6(2-3-16-8)17(13,14)15/h2-4H,1H3,(H2,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRKRFOYWUKSZNK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CN=C(N=C2C3=C(S1(=O)=O)C=CS3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N4O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-5H-pyrimido[5,4-c]thieno[2,3-e][1,2]-thiazin-2-amine 6,6-dioxide | |
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